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Compound of Interest

Compound Name: 3,5-dimethoxy-N-methylaniline

CAS No.: 118684-17-6

Cat. No.: B8809096

Get Quote

Executive Summary & Chemical Profile
3,5-dimethoxy-N-methylaniline is a specialized aromatic amine intermediate. While specific

Safety Data Sheet (SDS) data for this exact isomer is often limited in public repositories, its

structural homology to N-methylaniline and 3,5-dimethoxyaniline dictates that it must be

handled as a Category 3 Toxic substance with high lipophilicity.

Critical Hazard Mechanism: Like many N-alkylated anilines, this compound is readily absorbed

through the skin. Once systemic, it can induce methemoglobinemia, a condition where iron in

hemoglobin is oxidized from Fe2+ to Fe3+, inhibiting oxygen transport. This effect can be

delayed; therefore, exposure prevention is the primary safety layer.
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Property Description Operational Implication

Chemical Class Secondary Aromatic Amine

Basic character; incompatible

with strong acids and

oxidizers.[1]

Physical State
Low-melting solid or viscous

liquid

May require heating for

transfer; treat spills as liquids.

Flash Point
> 75°C (Estimated based on

analogs)

Combustible. Do not store near

open flames.

Solubility
Low in water; High in organics

(DCM, EtOAc)

Do not attempt aqueous

dilution for disposal.

Toxicity
Acute Tox. 3

(Oral/Dermal/Inhalation)

Zero-skin-contact policy is

mandatory.[2][3]

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are insufficient for prolonged contact with aromatic amines.
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PPE Category Specification Scientific Rationale

Hand Protection

Double Gloving:Inner: Nitrile (4

mil)Outer: Laminate Film

(Silver Shield/4H) or Thick

Nitrile (>8 mil)

Aromatic amines can permeate

standard thin nitrile in <15

minutes. Laminate film

provides >8 hours

breakthrough protection.

Respiratory
Fume Hood (Face Velocity

>100 fpm)

Inhalation of vapors/dusts is a

direct route to the

bloodstream.

Body Tyvek® Lab Coat or Apron

Prevents absorption through

clothing fabrics which can hold

the chemical against the skin.

Eye Chemical Splash Goggles

Standard safety glasses do not

seal against vapors or

splashes.

Waste Segregation & Disposal Logic
Core Directive: Never dispose of aromatic amines down the drain. The compound is toxic to

aquatic life and persists in the environment.[2][3]

Waste Stream Classification
This compound does not typically carry a specific EPA "P" or "U" list code unless part of a

specific commercial formulation. However, it is a Characteristic Hazardous Waste due to

toxicity.

RCRA Status (USA): Hazardous Waste.

Waste Code Recommendation:D001 (if ignitable solvent present) and Toxic (generic).

Segregation Rule: Segregate from Oxidizers (risk of fire/explosion) and Strong Acids

(exothermic salt formation).

Visualization: Waste Segregation Decision Tree
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Waste Generation:
3,5-dimethoxy-N-methylaniline

Is the waste Liquid (Solvent) or Solid?

Liquid / Solution Solid / Pure Substance

Does solvent contain Halogens?
(DCM, Chloroform?)

Stream A:
Halogenated Organic Waste

(High BTU Incineration)

Yes

Stream B:
Non-Halogenated Organic Waste

(Fuel Blending)

No

Stream C:
Solid Hazardous Waste

(Lab Pack for Incineration)

Click to download full resolution via product page

Figure 1: Decision logic for segregating amine waste streams to ensure compatibility with

incineration facilities.

Step-by-Step Disposal Protocol
Scenario A: Disposing of Pure Substance (Old/Expired
Reagent)

Do not empty the bottle. Keep the chemical in its original container if possible.

Seal and Tape: Ensure the cap is tight. Wrap the cap with electrical tape or Parafilm to

prevent loosening during transport.

Secondary Containment: Place the bottle inside a clear, sealable plastic bag (Ziploc type).
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Labeling: Attach a hazardous waste tag.

Chemical Name: 3,5-dimethoxy-N-methylaniline.

Hazards: Toxic, Irritant.[1][3][4]

Placement: Move to the "Solid Hazardous Waste" satellite accumulation area.

Scenario B: Disposing of Reaction Mixtures (Liquid
Waste)

pH Check: Ensure the waste solution is not highly acidic (pH < 2) or basic (pH > 12.5) if your

facility has specific pH limits for organic waste containers. Note: As an amine, it is naturally

basic.

Solvent Compatibility:

If dissolved in Dichloromethane (DCM) -> Use Halogenated Waste Container.

If dissolved in Ethyl Acetate/Methanol -> Use Non-Halogenated Waste Container.

Transfer: Pour into the waste container using a funnel in a fume hood. Do not overfill (leave

10% headspace).

Rinse: Triple rinse the empty reaction vessel with a small amount of compatible solvent and

add the rinsate to the waste container.

Emergency Spill Response
Immediate Action: Evacuate the immediate area if the spill is large (>100mL) or outside a fume

hood.

Spill Cleanup Workflow
Do not use bleach (Sodium Hypochlorite). While bleach is often used to oxidize biologicals,

mixing strong oxidizers with bulk amines can generate heat or toxic chloramines.
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Spill Detected Assess Volume & Location
(>100mL or outside hood?)

Evacuate Lab &
Call EHSMajor Spill

Don PPE (Double Glove)
Contain with Absorbent Pads

Minor Spill
Cover with Inert Absorbent

(Vermiculite/Sand/Spill Pillow)
Scoop into HazWaste Bag

Label as 'Spill Debris'
Wash Surface with

Soap & Water (Twice)

Click to download full resolution via product page

Figure 2: Workflow for managing minor laboratory spills of aromatic amines.

Decontamination of Surfaces: After absorbing the bulk material:

Wipe the area with paper towels soaked in dilute acetic acid (vinegar) or 1N HCl. This

converts the residual amine into a water-soluble salt (anilinium salt).

Follow with a soap and water wash.[3]

Dispose of all paper towels as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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